Cas no 2138376-81-3 (1-(butane-1-sulfonyl)-3-methylpiperidin-4-ylmethanamine)

• Product Name: 1-(butane-1-sulfonyl)-3-methylpiperidin-4-ylmethanamine
• CAS No: 2138376-81-3
• MF: C₁₁H₂₄N₂O₂S
• MW: 248.385461807251
• CID: 5611309
• PubChem ID: 165486861
• Update Time: 2025-10-05

1-(butane-1-sulfonyl)-3-methylpiperidin-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• EN300-841500
• [1-(butane-1-sulfonyl)-3-methylpiperidin-4-yl]methanamine
• 2138376-81-3
• 1-(butane-1-sulfonyl)-3-methylpiperidin-4-ylmethanamine

• Inchi： 1S/C11H24N2O2S/c1-3-4-7-16(14,15)13-6-5-11(8-12)10(2)9-13/h10-11H,3-9,12H2,1-2H3
• InChI Key： RGCUTLMMEKUJOW-UHFFFAOYSA-N
• SMILES： S(CCCC)(N1CCC(CN)C(C)C1)(=O)=O

Computed Properties

• Exact Mass: 248.15584919g/mol
• Monoisotopic Mass: 248.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(butane-1-sulfonyl)-3-methylpiperidin-4-ylmethanamine

Comprehensive Overview of 1-(Butane-1-sulfonyl)-3-methylpiperidin-4-ylmethanamine (CAS No. 2138376-81-3)

1-(Butane-1-sulfonyl)-3-methylpiperidin-4-ylmethanamine (CAS No. 2138376-81-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a sulfonamide derivative, is characterized by its unique structural features, including a piperidine ring and a butane sulfonyl group. Its molecular formula and precise structure make it a subject of interest for researchers exploring novel bioactive molecules.

The compound's chemical properties are defined by its sulfonamide linkage, which contributes to its stability and potential interactions with biological targets. The presence of a methyl group on the piperidine ring and a methanamine moiety further enhances its versatility in synthetic applications. Researchers have noted its potential as a building block in the development of pharmaceutical intermediates, particularly in the design of central nervous system (CNS) targeting agents.

In recent years, the demand for 1-(butane-1-sulfonyl)-3-methylpiperidin-4-ylmethanamine has increased due to its relevance in drug discovery and medicinal chemistry. Its structural motifs align with current trends in the development of small molecule therapeutics, especially those targeting neurological disorders and metabolic diseases. The compound's synthetic accessibility and modifiable functional groups make it a valuable candidate for structure-activity relationship (SAR) studies.

One of the most frequently asked questions about CAS No. 2138376-81-3 is its role in peptide mimetics and enzyme inhibition. The sulfonyl group in the compound is known to interact with enzyme active sites, making it a potential candidate for inhibitor design. Additionally, its lipophilic properties are being explored for improving drug bioavailability, a critical factor in modern pharmaceutical formulations.

The market dynamics for 1-(butane-1-sulfonyl)-3-methylpiperidin-4-ylmethanamine reflect its growing importance in academic research and industrial applications. Suppliers and manufacturers are increasingly focusing on high-purity batches to meet the demands of preclinical studies. The compound's patent landscape is also evolving, with several research groups filing applications for its use in novel therapeutic agents.

From an SEO perspective, queries such as "1-(butane-1-sulfonyl)-3-methylpiperidin-4-ylmethanamine synthesis" and "CAS 2138376-81-3 applications" are trending among researchers. The compound's association with neuropharmacology and drug design further amplifies its online visibility. Analysts predict that its relevance will continue to rise, particularly in the context of personalized medicine and targeted therapies.

In summary, 1-(butane-1-sulfonyl)-3-methylpiperidin-4-ylmethanamine (CAS No. 2138376-81-3) represents a promising compound in the realm of medicinal chemistry. Its structural uniqueness, combined with its potential biological activity, positions it as a key player in the development of next-generation therapeutic molecules. As research progresses, its applications are expected to expand, solidifying its place in the pharmaceutical innovation landscape.